3-iodo-4-methoxy-N-[2-(4-morpholinyl)ethyl]benzenesulfonamide

• IUPAC Name: 3-iodo-4-methoxy-N-(2-morpholin-4-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C13H19IN2O4S/c1-19-13-3-2-11(10-12(13)14)21(17,18)15-4-5-16-6-8-20-9-7-16/h2-3,10,15H,4-9H2,1H3
• InChI Key: PPIXLUVAOIIOGX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NCCN2CCOCC2)I
• Molecular Formula: C13H19IN2O4S
• Molecular Weight: 426.27 g/mol

Description

3-iodo-4-methoxy-N-[2-(4-morpholinyl)ethyl]benzenesulfonamide is a chemical compound used in scientific research. It is commonly referred to as IMB-1 and is a member of the sulfonamide family of compounds. IMB-1 has been studied extensively for its potential use in treating various diseases and disorders.

Mechanism of Action

The exact mechanism of action of IMB-1 is not fully understood. However, it is believed to work by inhibiting certain enzymes and proteins in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. IMB-1 has also been found to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes involved in the breakdown of extracellular matrix proteins.
Biochemical and Physiological Effects:
IMB-1 has been found to have various biochemical and physiological effects. It has been found to reduce inflammation, inhibit tumor growth, and inhibit the growth of microorganisms such as bacteria and fungi. IMB-1 has also been found to have neuroprotective effects and may be useful in treating neurological disorders.

Advantages and Limitations for Lab Experiments

IMB-1 has several advantages for lab experiments. It is relatively easy to synthesize and purify. It is also stable under normal laboratory conditions. However, there are some limitations to using IMB-1 in lab experiments. It is not very water-soluble, which can make it difficult to work with in aqueous solutions. It also has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for research on IMB-1. One area of research is the development of new and more efficient synthesis methods. Another area of research is the investigation of the mechanisms of action of IMB-1. This could lead to the development of new drugs based on the structure of IMB-1. Additionally, there is a need for further research on the potential use of IMB-1 in treating various diseases and disorders. This could include studies on its efficacy and safety in animal models and clinical trials. Finally, there is a need for research on the long-term effects of IMB-1, particularly in relation to its potential use in treating neurological disorders.
In conclusion, IMB-1 is a chemical compound with potential applications in the treatment of various diseases and disorders. Its anti-inflammatory, anti-cancer, and anti-microbial properties make it an attractive candidate for further research. While there are some limitations to using IMB-1 in lab experiments, its relative ease of synthesis and stability make it a promising compound for future research. Further research is needed to fully understand the mechanisms of action of IMB-1 and its potential use in treating various diseases and disorders.

Synthesis Methods

IMB-1 is synthesized by reacting 3-iodo-4-methoxybenzenesulfonyl chloride with 2-(4-morpholinyl)ethylamine. The reaction is carried out in the presence of a base such as triethylamine and a solvent such as dichloromethane. After the reaction, the product is purified using column chromatography.

Scientific Research Applications

IMB-1 has been studied for its potential use in treating various diseases and disorders. It has been found to have anti-inflammatory, anti-cancer, and anti-microbial properties. IMB-1 has also been studied for its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.